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Compound of Interest

Compound Name: (3S,4S)-Tofacitinib-d3

Cat. No.: B1153622

Get Quote

Executive Summary: The Criticality of
Stereochemical & Isotopic Fidelity
In the bioanalysis of Janus kinase (JAK) inhibitors, precision is non-negotiable. While (3R,4R)-

Tofacitinib represents the active pharmaceutical ingredient (API), its enantiomer, (3S,4S)-

Tofacitinib, is a critical process-related impurity and degradation product that must be

monitored.

This guide addresses the Certificate of Analysis (CoA) for (3S,4S)-Tofacitinib-d3. This is a

highly specialized reagent: a stable isotope-labeled internal standard (SIL-IS) designed

specifically for the chiral quantification of the (3S,4S) enantiomer.

Why this specific reagent? Standard Tofacitinib-d3 (3R,4R) cannot be used to accurately

quantify the (3S,4S) impurity in chiral chromatography because the two enantiomers will

separate. To correct for matrix effects specifically at the retention time of the (3S,4S) impurity,

you require the matched isotopologue: (3S,4S)-Tofacitinib-d3.
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The Anatomy of the CoA: Key Parameters &
Interpretation
A standard CoA lists data; a high-quality CoA provides forensic evidence of suitability. When

reviewing the CoA for (3S,4S)-Tofacitinib-d3, prioritize the following four pillars.

Identity & Stereochemistry
The CoA must explicitly confirm the absolute configuration. Tofacitinib has two chiral centers;

inversion at both yields the enantiomer.

Parameter Specification Technical Insight

Chemical Name
(3S,4S)-Tofacitinib-d3 (Citrate

or Free Base)

Verify salt form. Citrate is

common for stability; Free

Base for lipophilic extraction.

Structure Mirror image of active drug
Must show (3S,4S)

configuration at piperidine ring.

Proton NMR Conforms to structure

Confirm absence of

diastereomeric signals (3R,4S

or 3S,4R).

Chiral Purity (ee) > 98% (3S,4S)

Critical: If the standard

contains (3R,4R), it will co-

elute with the API in chiral

assays, causing massive

interference.

Isotopic Purity (The "d3" Factor)
For Mass Spectrometry (LC-MS/MS), the "d3" label (typically on the N-methyl group) shifts the

precursor mass by +3 Da.

Isotopic Enrichment: Should be ≥ 99% deuterated.

Unlabeled (d0) Content: Must be < 0.5%.
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Why? "d0" is the non-labeled form. If your Internal Standard contains d0, you are

artificially adding the analyte you are trying to measure into your sample. This destroys the

Lower Limit of Quantitation (LLOQ).

Chemical Purity
HPLC Purity: > 98%.

Residual Solvents: DMSO or Methanol are common from synthesis; ensure levels don't

interfere with your reconstitution.

Technical Deep Dive: The Validation Workflow
The following diagram illustrates the decision logic when receiving a new lot of (3S,4S)-
Tofacitinib-d3.
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Receive (3S,4S)-Tofacitinib-d3

Check Chiral Purity (CoA)

Is (3S,4S) > 99%?

Check Isotopic Purity (d0%)

Is d0 < 0.5%?

Yes

REJECT LOT
(Risk of API Interference)

No (Contains 3R,4R)

No (High d0)

Run Cross-Signal
Interference (CSI) Test

Yes

APPROVE for Validation

Passes CSI
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Figure 1: Critical Decision Matrix for qualifying the enantiomeric internal standard. Note the

sequential check of chiral purity followed by isotopic purity.

Experimental Protocol: Handling & Application
Solubility & Stock Preparation
(3S,4S)-Tofacitinib-d3 is lipophilic but contains polar moieties. Improper solubilization leads to

micro-precipitation and poor precision.

Recommended Solvent System:

Primary Stock: Dissolve in 100% DMSO or Methanol. (Target: 1 mg/mL).

Note: Avoid water for the primary stock to prevent hydrolysis over long-term storage.

Working Solution: Dilute into 50:50 Acetonitrile:Water.

Storage: -20°C (Stable for ~6 months; verify with stability data).

The "Cross-Signal Interference" (CSI) Test
Before running samples, you must experimentally validate the CoA's isotopic purity claim.

Objective: Ensure the IS does not contribute signal to the Analyte channel (d0 contribution) and

vice versa.

Protocol:

Blank Sample: Inject mobile phase. (Expect: 0 counts).

IS Only Sample: Inject (3S,4S)-Tofacitinib-d3 at working concentration (e.g., 50 ng/mL).

Monitor: Analyte transition (m/z 313.2 → 149.1).

Acceptance: Signal must be < 5% of the LLOQ response.

Analyte Only Sample: Inject (3S,4S)-Tofacitinib (unlabeled) at ULOQ concentration.
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Monitor: IS transition (m/z 316.2 → 149.1).

Acceptance: Signal must be < 5% of the IS working response.

Chiral LC-MS/MS Methodology
To utilize this CoA effectively, you must employ a chiral separation method. Standard C18

columns will not separate the (3S,4S) IS from the (3R,4R) drug, rendering the specific

stereochemistry of your IS irrelevant.

Suggested Conditions:

Column: Chiralpak IH or AD-3 (Amylose-based).

Mobile Phase: Ammonium Acetate (pH 8.[1][2]0) / Acetonitrile (Isocratic).

Why pH 8.0? Tofacitinib is basic; higher pH suppresses ionization of the amine, improving

peak shape on chiral selectors.

Biological Sample
(Contains 3R,4R & 3S,4S)

Add IS:
(3S,4S)-Tofacitinib-d3

Extraction
(LLE or PPT)

Chiral Column
(Separates Enantiomers)

Mass Spec
(MRM Detection)

Elution Order:
1. (3R,4R)

2. (3S,4S) + (3S,4S)-d3

Click to download full resolution via product page

Figure 2: The Bioanalytical Pathway.[3][4][5] The (3S,4S)-d3 IS co-elutes specifically with the

(3S,4S) impurity, providing accurate correction for that specific elution window.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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